2'-Cyano-3-(3-methylphenyl)propiophenone

• IUPAC Name: 2-[3-(3-methylphenyl)propanoyl]benzonitrile
• InChI: InChI=1S/C17H15NO/c1-13-5-4-6-14(11-13)9-10-17(19)16-8-3-2-7-15(16)12-18/h2-8,11H,9-10H2,1H3
• InChI Key: CIRRFMYETQDSFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CCC(=O)C2=CC=CC=C2C#N
• Molecular Formula: C17H15NO
• DSSTOX Substance ID: DTXSID20644061
• Molecular Weight: 249.31 g/mol
• CAS No.: 898790-43-7

Description

2'-Cyano-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H15NO and its molecular weight is 249.31 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Chemical Properties

2'-Cyano-3-(3-methylphenyl)propiophenone and its derivatives have been studied for their synthesis methods and chemical properties. For instance, 2-cyano-4′-methylbiphenyl, a related compound, was synthesized using Grignard reagents, and the study provided insights into the by-products formed during the process, enhancing understanding of the chemical synthesis of similar compounds (C. Qun, 2007).

2. Copolymerization and Material Science

In material science, derivatives of this compound have been used in the novel copolymerization processes. For example, trisubstituted ethylenes, including ring-disubstituted methyl 2-cyano-3-phenyl-2-propenoates, were copolymerized with styrene, resulting in materials with high glass transition temperatures, indicating decreased chain mobility due to the high dipolar character of these compounds (Katherine Kim et al., 1999).

3. Catalytic and Organic Reactions

The compound has also found application in catalysis and organic reactions. For example, the chlorination of propiophenone (a similar compound) in aqueous alkali led to the formation of various acids, demonstrating the compound's reactivity and potential applications in organic synthesis (J. Cossar et al., 1991).

4. Photophysical Studies

In photophysical studies, the compound has been explored for its reaction with light. An example is the study on the vibration spectrum of 2-cyano-3-(3,4-methylenedioxyphenyl)-2-propenoic acid, which revealed significant conformational differences affecting the carbonyl group, demonstrating the compound's potential in understanding molecular interactions in photochemistry (K. Todori et al., 1994).

5. Pharmaceutical Research

In the pharmaceutical field, derivatives of this compound have been synthesized for their potential antioxidant and anti-inflammatory activities. A study on ethyl 2-(2-cyano-3-(substituted phenyl)acrylamido)-4,5-dimethylthiophene-3-carboxylates showed these compounds possess significant anti-inflammatory activity, indicating their potential in drug development (K. Madhavi, G. Sreeramya, 2017).